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Compound of Interest

Compound Name: 1-Benzylcycloheptan-1-ol

CAS No.: 4006-73-9

Cat. No.: B156876

Get Quote

3-Methyl-1H-indazole, identified by CAS number 4006-73-9, is a heterocyclic aromatic organic

compound. It belongs to the indazole family, which are bicyclic structures composed of a

benzene ring fused to a pyrazole ring. The indazole core is a significant scaffold in medicinal

chemistry, and its derivatives have shown a wide range of biological activities.[1] Many

indazole-containing compounds have demonstrated potential as therapeutic agents, exhibiting

antidepressant, anti-inflammatory, analgesic, antipyretic, anti-tumor, and anti-HIV properties.[1]

This guide provides a comprehensive overview of 3-Methyl-1H-indazole, including its chemical

properties, synthesis, applications, and a list of potential suppliers. It is intended for

researchers, scientists, and professionals involved in drug development and organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methyl-1H-indazole is provided in the

table below.
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Property Value Source

CAS Number 4006-73-9 PubChem[2]

Molecular Formula C₈H₈N₂ PubChem[2]

Molecular Weight 132.16 g/mol PubChem[2]

Appearance Off-white to light brown solid ChemicalBook[3]

Melting Point 113°C ChemicalBook[3]

Boiling Point 234.08°C (estimate) ChemicalBook[3]

SMILES CC1=C2C=CC=CC2=NN1 PubChem[2]

InChI
1S/C8H8N2/c1-6-7-4-2-3-5-

8(7)10-9-6/h2-5H,1H3,(H,9,10)
PubChem[2], Sigma-Aldrich[4]

Chemical Structure
Caption: 2D structure of 3-Methyl-1H-indazole.

Synthesis and Reactivity
3-Methyl-1H-indazole is an important intermediate in organic synthesis.[1][5] A common

synthetic route involves the reaction of 2-aminoacetophenone.[1][6][7]

A patented synthesis process describes the following steps:

Nitration of Acetophenone: Acetophenone is added to a mixture of sulfuric and nitric acid,

followed by the addition of calcium metasilicate powder, to produce 2-nitroacetophenone.[1]

[7] The use of calcium silicate as a catalyst is noted to significantly increase the yield.[1]

Reduction to Amine: The 2-nitroacetophenone is then reacted with iron powder and

ammonium chloride to synthesize 2-aminoacetophenone.[1][7]

Cyclization to Indazole: The 2-aminoacetophenone is added to hydrochloric acid, followed by

the addition of an aqueous solution of sodium nitrite (NaNO₂).[6][7] This is followed by the

addition of a hydrochloric acid solution of stannous chloride (SnCl₂·H₂O). The resulting
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mixture is then added to ice water, and the filtrate is adjusted to an alkaline pH to precipitate

the 3-Methyl-1H-indazole.[1][6][7]

This synthetic pathway is considered suitable for large-scale industrial production.[1]

Synthesis Workflow

Acetophenone 2-Nitroacetophenone
H₂SO₄, HNO₃, CaSiO₃

2-Aminoacetophenone
Fe, NH₄Cl

3-Methyl-1H-indazole

1. HCl, NaNO₂

2. SnCl₂·H₂O, HCl

Click to download full resolution via product page

Caption: General synthesis workflow for 3-Methyl-1H-indazole.

3-Methyl-1H-indazole serves as a precursor for the preparation of other important compounds,

such as 3-methyl-1H-indazol-5-amine and 3-methyl-5-nitro-1H-indazole.[3][5]

Applications in Research and Development
The indazole scaffold is of significant interest in pharmaceutical research due to its presence in

various biologically active molecules.[8]

Anti-inflammatory and Antimicrobial Properties: Derivatives of 3-Methyl-1H-indazole have

been shown to possess anti-inflammatory properties in vitro by inhibiting neutrophil

chemotaxis.[3][5] Additionally, certain derivatives have demonstrated antibacterial activity

against both Bacillus subtilis and Escherichia coli.[3][5]

Histamine H3 Receptor Inhibition: 3-Methyl-1H-indazole has been shown to inhibit histamine

H3 receptor activity, suggesting potential therapeutic applications in eye diseases and

bladder cancer.[3][5]

Intermediate for Kinase Inhibitors: While a related compound, 3-methyl-6-nitro-1H-indazole,

is a key starting material for the synthesis of the multi-targeted tyrosine kinase inhibitor

Pazopanib, this highlights the importance of the substituted indazole core in the development

of targeted cancer therapies.[9]
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Spectroscopic Analysis
Spectroscopic methods are crucial for the structural elucidation and characterization of 3-

Methyl-1H-indazole and its derivatives.[10]

Spectroscopic Data Summary
Technique Key Data Points Source

¹H NMR

Characteristic signals for the

aromatic protons of the

indazole ring and the methyl

group.

Benchchem[11]

¹³C NMR

Signals corresponding to the

carbon atoms of the bicyclic

ring system and the methyl

group.

PubChem[2]

Mass Spectrometry (GC-MS)
Top peaks observed at m/z

132 and 131.
PubChem[2]

Infrared (IR) Spectroscopy

Characteristic absorption

bands for N-H and C-H

stretching, and aromatic C=C

bending.

Supporting Information[12]

General Protocol for Spectroscopic Sample Preparation
NMR Spectroscopy: Dissolve approximately 5-10 mg of the solid sample in 0.6-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[10]

IR Spectroscopy: A thin film of the solid compound can be prepared on a salt plate (e.g.,

NaCl or KBr) by dissolving a small amount of the sample in a volatile solvent, applying it to

the plate, and allowing the solvent to evaporate.[10]

Generalized Spectroscopic Analysis Workflow
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3-Methyl-1H-indazole Sample

Sample Preparation
(Dissolution/Film Casting)
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Structural Elucidation
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Caption: A generalized workflow for the spectroscopic analysis of an organic compound.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Methyl-1H-indazole is classified as harmful if swallowed (Acute Toxicity 4, Oral).

[2]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[13]

Do not eat, drink, or smoke when using this product.

If swallowed, call a poison center or doctor if you feel unwell.[2]

Rinse mouth.[2]

Dispose of contents/container to an approved waste disposal plant.[13]
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It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling

this chemical and to use appropriate personal protective equipment (PPE), including gloves

and eye protection, in a well-ventilated area.[13]

Suppliers
3-Methyl-1H-indazole is available from various chemical suppliers. The following is a non-

exhaustive list of potential suppliers:

Supplier Notes

Sigma-Aldrich
Offers the product for early discovery research.

[4]

ChemicalBook
Provides information and lists multiple suppliers.

[5]

Apollo Scientific Lists related indazole derivatives.[14]

Hyma Synthesis Pvt. Ltd.
Lists 3-dimethyl-1H-indazole, likely a typo for 3-

methyl-1H-indazole.[15]

ChemUniverse Lists related indazole carboxylic acids.[16]

ECHEMI

Lists the CAS number with a different compound

name, indicating potential for multiple

compounds sharing this number or database

errors.[17][18]

Disclaimer: Supplier information may change. It is recommended to verify the product

specifications and availability directly with the suppliers.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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